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CAS No.: 10266-42-9

Cat. No.: B084054

Get Quote

Introduction
4-Acetylphenylacetonitrile, identified by its CAS number 10266-42-9, is a bifunctional organic

compound that holds significant potential as a versatile intermediate in the synthesis of active

pharmaceutical ingredients (APIs) and other complex organic molecules.[1] Its structure,

featuring a para-substituted aromatic ring with both a reactive acetyl group and a cyanomethyl

(acetonitrile) moiety, makes it a valuable building block for introducing key pharmacophores in

drug discovery and development. This guide provides a comprehensive overview of its

properties, synthesis, and potential applications, tailored for researchers and professionals in

the chemical and pharmaceutical sciences.

Core Properties and Characterization
A thorough understanding of the physicochemical properties of 4-Acetylphenylacetonitrile is

fundamental for its application in synthetic chemistry. While extensive experimental data is not

widely published, we can consolidate computed data and properties of analogous compounds

to provide a reliable profile.
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Physicochemical Data
The key properties of 4-Acetylphenylacetonitrile are summarized in the table below. It is

important to note that many physical properties are computationally predicted and should be

considered as estimates.

Property Value Source

CAS Number 10266-42-9 [1]

Molecular Formula C₁₀H₉NO [1]

Molecular Weight 159.18 g/mol [1]

IUPAC Name 2-(4-acetylphenyl)acetonitrile [1]

Appearance
(Expected) Off-white to pale

yellow solid

Inferred from similar

compounds

Melting Point Not experimentally determined.

Boiling Point Not experimentally determined.

Solubility

Expected to be soluble in

common organic solvents like

acetone, ethanol, and

dichloromethane; sparingly

soluble in water.

Inferred from structural

analogues

XLogP3 1.4 [1]

Topological Polar Surface Area 40.9 Å² [1]

Expected Spectral Characteristics
No publicly available experimental spectra for 4-Acetylphenylacetonitrile have been

identified. However, based on its structure, the following spectral characteristics can be

predicted, which are crucial for its identification and characterization during synthesis.

¹H NMR (Proton NMR):
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Aromatic Protons: Two doublets are expected in the aromatic region (approx. δ 7.5-8.0

ppm). The protons ortho to the acetyl group will be further downfield due to the electron-

withdrawing effect of the carbonyl.

Methylene Protons (-CH₂-CN): A singlet is expected around δ 3.8-4.0 ppm.

Methyl Protons (-C(O)CH₃): A sharp singlet is anticipated around δ 2.6 ppm.

¹³C NMR (Carbon-13 NMR):

Carbonyl Carbon: A peak in the downfield region, typically around δ 197 ppm.

Nitrile Carbon (-CN): A peak around δ 117-118 ppm.

Aromatic Carbons: Four distinct signals are expected in the δ 125-140 ppm range. The

carbon attached to the acetyl group will be the most deshielded.

Methylene Carbon (-CH₂-CN): A signal around δ 25-30 ppm.

Methyl Carbon (-C(O)CH₃): A signal around δ 26 ppm.

Infrared (IR) Spectroscopy:

C≡N Stretch: A sharp, medium-intensity peak around 2250 cm⁻¹.

C=O Stretch: A strong, sharp peak around 1685 cm⁻¹.

Aromatic C-H Stretch: Peaks just above 3000 cm⁻¹.

Aliphatic C-H Stretch: Peaks just below 3000 cm⁻¹.

Mass Spectrometry (MS):

Molecular Ion (M⁺): The parent peak is expected at m/z = 159.

Key Fragment: A prominent fragment at m/z = 144, corresponding to the loss of the methyl

group ([M-15]⁺). Another significant fragment would be at m/z = 43, representing the acetyl

cation ([CH₃CO]⁺).
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Synthesis of 4-Acetylphenylacetonitrile
The most logical and established method for the synthesis of 4-Acetylphenylacetonitrile is

through the Friedel-Crafts acylation of phenylacetonitrile. This electrophilic aromatic

substitution reaction introduces an acetyl group onto the aromatic ring, primarily at the para

position due to the ortho, para-directing nature of the alkyl group and steric hindrance at the

ortho position.

Reaction Pathway: Friedel-Crafts Acylation

Reactants

Products

Phenylacetonitrile

Friedel-Crafts
Acylation

Acetyl Chloride AlCl₃ (Catalyst)

 Activates

4-Acetylphenylacetonitrile HCl (byproduct)

Click to download full resolution via product page

Caption: Friedel-Crafts acylation of phenylacetonitrile.

Detailed Experimental Protocol
This protocol is a representative procedure based on well-established Friedel-Crafts acylation

methodologies.[2][3]

Materials:
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Phenylacetonitrile (1.0 eq)

Acetyl Chloride (1.1 eq)

Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)

Dichloromethane (DCM), anhydrous

Hydrochloric Acid (HCl), concentrated

Ice

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Ethyl Acetate

Hexanes

Workflow Diagram:
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Start

1. Reaction Setup:
- Charge flask with AlCl₃ and DCM

- Cool to 0°C

2. Reagent Addition:
- Add Phenylacetonitrile

- Add Acetyl Chloride dropwise

3. Reaction:
- Stir at 0°C to room temperature

- Monitor by TLC

4. Quenching:
- Pour reaction mixture onto ice/HCl

5. Extraction:
- Separate layers

- Extract aqueous layer with DCM

6. Washing:
- Wash organic layer with NaHCO₃ and brine

7. Drying & Filtration:
- Dry over MgSO₄

- Filter

8. Concentration:
- Remove solvent via rotary evaporation

9. Purification:
- Column chromatography (Hexanes/Ethyl Acetate)

End:
Pure 4-Acetylphenylacetonitrile

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Acetylphenylacetonitrile.
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Step-by-Step Procedure:

Reaction Setup: A three-necked, round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet is flame-dried and cooled under a stream of dry

nitrogen. The flask is charged with anhydrous aluminum chloride (1.2 eq) and anhydrous

dichloromethane. The resulting slurry is cooled to 0°C in an ice bath.

Causality: Anhydrous conditions are critical as aluminum chloride reacts violently with

water, which would deactivate the catalyst. Cooling is necessary to control the initial

exothermic reaction.

Reagent Addition: Phenylacetonitrile (1.0 eq) is dissolved in a minimal amount of anhydrous

DCM and added to the stirred AlCl₃ slurry. Acetyl chloride (1.1 eq) is then added dropwise via

the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed

10°C.

Causality: Dropwise addition of the acylating agent prevents a rapid, uncontrolled

exothermic reaction. A slight excess of acetyl chloride ensures complete conversion of the

starting material.

Reaction Progression: After the addition is complete, the reaction mixture is stirred at 0°C for

one hour and then allowed to warm to room temperature. The reaction is monitored for the

disappearance of the phenylacetonitrile starting material by Thin Layer Chromatography

(TLC).

Work-up and Quenching: Upon completion, the reaction mixture is carefully and slowly

poured into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.

This is done in a fume hood with vigorous stirring.

Causality: This step quenches the reaction and decomposes the aluminum chloride

complex. The process is highly exothermic and releases HCl gas, necessitating careful

addition and proper ventilation.

Extraction: The mixture is transferred to a separatory funnel, and the organic layer is

separated. The aqueous layer is extracted twice more with dichloromethane. The organic

layers are then combined.
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Washing: The combined organic extracts are washed sequentially with water, saturated

sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

Causality: The bicarbonate wash is a critical self-validating step; cessation of gas evolution

indicates that the acid has been fully neutralized.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude product.

Purification: The crude solid is purified by flash column chromatography on silica gel, using a

gradient of ethyl acetate in hexanes as the eluent, to afford pure 4-
Acetylphenylacetonitrile.

Applications in Drug Development and Research
While specific, named applications of 4-Acetylphenylacetonitrile are not extensively

documented, its structure makes it an analog of key intermediates used in the synthesis of

major pharmaceuticals. Phenylacetonitrile and its derivatives are recognized as important

building blocks in the pharmaceutical industry.[4] The presence of both a ketone and a nitrile

group allows for a wide range of subsequent chemical transformations.

As a Precursor to Arylpropionic Acids: The core structure is related to intermediates in the

synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). For instance, the synthesis of

Ibuprofen involves a 2-(4-isobutylphenyl)propionitrile intermediate.[5] The acetyl group on 4-
acetylphenylacetonitrile could be elaborated to create a variety of substituted arylalkanoic

acids.

Building Block for Fibrate Analogs: The antihyperlipidemic drug Fenofibrate contains a 4-

chlorobenzoyl moiety attached to a phenoxy ring.[6][7] The 4-acetylphenyl group in our topic

compound provides a similar ketone-functionalized aromatic ring, which could be used to

synthesize analogs of fenofibrate or other related compounds through reactions such as

etherification at a different position or modification of the acetyl group.

Versatile Chemical Handle:
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The ketone can undergo reactions such as reduction to an alcohol, reductive amination to

form amines, or reaction with Grignard reagents to introduce further complexity.

The nitrile group can be hydrolyzed to a carboxylic acid or reduced to a primary amine,

providing two different pathways for further derivatization.

This dual functionality makes 4-Acetylphenylacetonitrile a highly valuable scaffold for

creating libraries of compounds in the early stages of drug discovery.

Safety and Handling
As a specific Safety Data Sheet (SDS) for 4-Acetylphenylacetonitrile is not readily available,

the handling precautions should be based on those for analogous compounds such as

Phenylacetonitrile and other aromatic ketones.[8]

General Hazards: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.

May cause skin and eye irritation.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and protective clothing.

Respiratory Protection: Use in a well-ventilated area or a chemical fume hood. If inhalation

risk is high, a respirator may be necessary.

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Wash

hands thoroughly after handling. Keep away from heat, sparks, and open flames.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from oxidizing agents.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Conclusion
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4-Acetylphenylacetonitrile is a chemical intermediate with significant untapped potential. Its

synthesis is achievable through standard organic chemistry techniques like the Friedel-Crafts

acylation. The true value of this compound lies in its bifunctional nature, offering two distinct

and reactive sites for chemical modification. For researchers in drug discovery and medicinal

chemistry, it represents a versatile platform for the synthesis of novel compounds and for

exploring structure-activity relationships in various therapeutic areas. As with any chemical,

proper safety protocols based on the known hazards of its functional groups must be strictly

followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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